2-(3-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(3-fluorophenyl)-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C12H8FN3O/c13-9-3-1-2-8(6-9)10-7-11-12(17)14-4-5-16(11)15-10/h1-7H,(H,14,17)
• InChI Key: URRNZHZBDJJREY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NN3C=CNC(=O)C3=C2
• Molecular Formula: C12H8FN3O
• Molecular Weight: 229.21 g/mol

Description

Pyrazolo[1,5-a]pyrazin-4(5H)-one is a type of organic compound that belongs to the class of pyrazolopyrazines. These compounds are known for their diverse biological activities and are often used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of these compounds can be analyzed using techniques like X-ray crystallography. This provides insights into the compound’s physicochemical properties and aids in the optimization of its activity.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be quite complex and are often influenced by factors like temperature, pressure, and the presence of catalysts.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be influenced by factors like their molecular structure and the presence of functional groups.

Scientific Research Applications

Anticancer Applications

2-(3-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one and its derivatives have been extensively studied for their potential in cancer treatment. Research indicates these compounds exhibit significant inhibitory effects on lung cancer cell lines, such as A549 and H322. For example, Zheng et al. (2011) synthesized a series of these derivatives, which showed dosage-dependent inhibition of lung cancer cell growth (Zheng, Shao, Zhao, & Miao, 2011). Zhang et al. (2008) also synthesized novel pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives, finding that specific compounds with a 4-chlorophenyl group at the pyrazole moiety demonstrated enhanced inhibitory effects on A549 lung cancer cells (Zhang, Fan, Zhao, Shin, Dong, Xie, & Miao, 2008).

Fluorescent Compounds for Spectroscopy

These compounds have also been utilized in the field of spectroscopy due to their fluorescent properties. Zheng et al. (2011) reported on the synthesis of fluorescent compounds containing pyrazolo[1,5-a]pyrazin-4(5H)-one moiety. These compounds displayed interesting optical properties, which were investigated through UV-vis absorption and fluorescence spectroscopy (Zheng, Gong, Liu, Liu, & Zhao, 2011).

Pharmaceutical Applications

In pharmaceutical research, these derivatives have been explored for their potential as COX-2 inhibitors, which are important in the development of anti-inflammatory drugs. For instance, Patel et al. (2004) synthesized 4,5-diaryl-1H-pyrazole-3-ol derivatives, a related compound, as potential COX-2 inhibitors, showing promising selectivity and activity (Patel, Bell, Majest, Henry, & Kolasa, 2004).

Antimicrobial Activities

These compounds have also been evaluated for their antimicrobial properties. Ragavan, Vijayakumar, and Kumari (2010) synthesized novel 1,5-diaryl pyrazole derivatives, including 2-(3-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one, which exhibited significant antibacterial and antifungal activities (Ragavan, Vijayakumar, & Kumari, 2010).

Mechanism of Action

The mechanism of action of these compounds can vary depending on their structure and the target they interact with. For instance, some pyrazolo[1,5-a]pyrimidines have been found to inhibit the PI3K-Akt-mTOR pathway, which is often overactive in certain types of cancer.

Future Directions

The future research directions in this field could involve the development of new synthetic routes for these compounds, exploration of their biological activities, and optimization of their physicochemical properties.